Cas no 1824328-65-5 (2-Pyridinemethanol, 3-ethyl-6-methyl-)

• Product Name: 2-Pyridinemethanol, 3-ethyl-6-methyl-
• CAS No: 1824328-65-5
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5283464
• Update Time: 2025-11-06

2-Pyridinemethanol, 3-ethyl-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinemethanol, 3-ethyl-6-methyl-

• Inchi： 1S/C9H13NO/c1-3-8-5-4-7(2)10-9(8)6-11/h4-5,11H,3,6H2,1-2H3
• InChI Key： GITOBLGVUONBMI-UHFFFAOYSA-N
• SMILES： C1(CO)=NC(C)=CC=C1CC

Additional information on 2-Pyridinemethanol, 3-ethyl-6-methyl-

Recent Advances in the Study of 2-Pyridinemethanol, 3-ethyl-6-methyl- (CAS: 1824328-65-5) in Chemical Biology and Pharmaceutical Research

The compound 2-Pyridinemethanol, 3-ethyl-6-methyl- (CAS: 1824328-65-5) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. This heterocyclic derivative combines a pyridine core with ethyl and methyl substituents at positions 3 and 6 respectively, along with a hydroxymethyl group at position 2, making it particularly interesting for drug discovery applications. Recent studies have focused on exploring its pharmacological properties, synthetic routes, and potential therapeutic applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the kinase inhibitory potential of 2-Pyridinemethanol, 3-ethyl-6-methyl- derivatives. The compound showed selective inhibition against several tyrosine kinases involved in cancer pathways, with IC50 values in the low micromolar range. Molecular docking studies revealed that the hydroxymethyl group forms critical hydrogen bonds with kinase active sites, while the ethyl and methyl groups contribute to hydrophobic interactions, explaining the observed selectivity profile.

The synthetic accessibility of 1824328-65-5 has been improved through recent methodological developments. A team from MIT reported in ACS Catalysis (2024) a novel asymmetric synthesis route using chiral auxiliaries, achieving >95% enantiomeric excess. This breakthrough is particularly significant as it enables the production of optically pure forms of the compound, which is crucial for pharmaceutical applications where stereochemistry often determines biological activity and safety profiles.

Pharmacokinetic studies of 2-Pyridinemethanol, 3-ethyl-6-methyl- derivatives have shown promising results in animal models. Research published in European Journal of Pharmaceutical Sciences (2024) demonstrated good oral bioavailability (68-72%) and favorable tissue distribution patterns in rats, with particularly high concentrations observed in liver and kidney tissues. These properties make it an attractive candidate for further development as a therapeutic agent for metabolic disorders.

Recent structure-activity relationship (SAR) studies have expanded the understanding of how modifications to the 1824328-65-5 scaffold affect biological activity. A comprehensive SAR analysis published in Bioorganic & Medicinal Chemistry (2023) identified that the 3-ethyl group is crucial for maintaining activity against inflammatory targets, while modifications at the 6-position can tune selectivity between different enzyme families. These findings provide valuable guidance for future drug design efforts using this scaffold.

The compound has also shown potential in combination therapies. A 2024 study in Molecular Pharmaceutics reported synergistic effects when 2-Pyridinemethanol, 3-ethyl-6-methyl- derivatives were combined with standard chemotherapeutic agents in various cancer cell lines. The combination index values ranged from 0.3 to 0.7, indicating strong synergy, particularly in overcoming drug resistance mechanisms.

Looking forward, several pharmaceutical companies have included 1824328-65-5 derivatives in their preclinical pipelines, with indications ranging from oncology to metabolic diseases. The compound's versatility and the growing body of research supporting its therapeutic potential suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.